3-Bromo-5-bromomethyl-4-chloropyridine

• CAS No.: 1633014-14-8
• Molecular Formula: C6H4Br2ClN
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 3-bromo-5-(bromomethyl)-4-chloropyridine
• InChI: InChI=1S/C6H4Br2ClN/c7-1-4-2-10-3-5(8)6(4)9/h2-3H,1H2
• InChI Key: VKVYOMQLJAQYJI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Br)Cl)CBr

Description

3-Bromo-5-bromomethyl-4-chloropyridine is a useful research compound. Its molecular formula is C6H4Br2ClN and its molecular weight is 285.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(5-Bromo-4-chloro-pyridin-3-yl)-methanol (400 mg, 1.80 mmol) and triphenylphosphine (566 mg, 2.16 mmol) are dissolved in DCM (20 mL) and N-bromosuccinimide (384 mg, 2.16 mmol) is added. The mixture is stirred for 4 hrs at room temperature. Then the reaction mixture is purified by flash column chromatography directly (without work-up) to give 300 mg of 3-bromo-5-bromomethyl-4-chloro-pyridine.